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Compound of Interest

Compound Name: Chisocheton compound F

Cat. No.: B12394182

A comprehensive overview of the discovery, origin, and biological activity of Chisocheton
compound F, a notable limonoid isolated from the Meliaceae family. This guide provides
researchers, scientists, and drug development professionals with detailed experimental
protocols, quantitative data, and visual representations of key processes.

Discovery and Origin

Chisocheton compound F, a tetranortriterpenoid, was first isolated from the root wood of
Chisocheton paniculatus, a tree belonging to the Meliaceae family found in the tropical
evergreen forests of the Nambor Reserve Forest in the Golaghat district of Assam, India.[1]
The initial phytochemical investigations of this plant species were carried out by Yadav, Kataky,
and Mathur in 1999, leading to the discovery of several new protolimonoids and a new limonoid
named arunachalin.[2] While the specific designation "Chisocheton compound F" is not
explicitly mentioned in the abstracts of their seminal 1999 publication, subsequent reviews on
the insecticidal properties of Meliaceae triterpenes attribute the isolation of a compound with
this name from C. paniculatus and its associated antifeedant activity to this original body of
work.

Interestingly, a compound also designated as "chisocheton compound F" has been reported
as isolated from the twigs of Carapa guianensis, another member of the Meliaceae family. This
suggests that the compound may be present in multiple genera within the Meliaceae family, or
that the same name has been informally applied to different, but structurally related, limonoids.
For the purpose of this guide, the focus will remain on the compound originating from
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Chisocheton paniculatus as described in the context of early phytochemical studies of this
species.

Physicochemical Properties and Structure

The detailed structural elucidation of the limonoids from Chisocheton paniculatus, including the
compound referred to as Chisocheton compound F, was accomplished through extensive
spectroscopic analysis. The primary methods employed were:

e Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (*H and *3C) and 2D (COSY, HMQC,
HMBC) NMR experiments were crucial in determining the carbon skeleton and the
placement of functional groups.

e Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) was used to
determine the molecular formula.

« Infrared (IR) Spectroscopy: This technique helped identify key functional groups present in
the molecule.

» X-ray Crystallography: In some cases, single-crystal X-ray diffraction was used to confirm the
absolute stereochemistry of the isolated compounds.

While the complete spectral data for the compound specifically named "Chisocheton
compound F" from C. paniculatus is not readily available in public literature, the general
characteristics of the limonoids isolated from this plant point to a complex, highly oxygenated
tetranortriterpenoid structure, which is characteristic of compounds from the Meliaceae family.

Biological Activity: Antifeedant Properties

The primary biological activity reported for Chisocheton compound F isolated from
Chisocheton paniculatus is its antifeedant effect against the large white butterfly, Pieris
brassicae.[3] Limonoids from the Meliaceae family are well-documented for their insecticidal
and antifeedant properties, with azadirachtin from the neem tree being the most famous
example. These compounds typically act by disrupting insect feeding behavior, growth, and
development.
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The precise quantitative data for the antifeedant activity of Chisocheton compound F, such
as the feeding deterrence index or effective concentration (ECso), are not detailed in the
available review articles. To obtain this specific data, consultation of the original 1999
publication by Yadav et al. is recommended.

Experimental Protocols

Based on the general methodologies described in the phytochemical investigation of
Chisocheton paniculatus and related species, the following protocols outline the likely steps
taken for the isolation and characterization of Chisocheton compound F.

Plant Material Collection and Preparation

o Collection: The root wood of Chisocheton paniculatus was collected from its native habitat in
Assam, India.[1]

o Preparation: The collected plant material was air-dried in the shade and then pulverized into
a coarse powder to increase the surface area for efficient solvent extraction.

Extraction and Fractionation

The powdered plant material was subjected to sequential solvent extraction to isolate
compounds of varying polarities. A typical extraction workflow is as follows:
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C. paniculatus
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(e.g., with n-hexane or methanol)
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(e.g., Hexane, Ethyl Acetate, Methanol)
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(Non-polar compounds) (Medium-polarity compounds) (Polar compounds)

Figure 1. General Extraction and Fractionation Workflow

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12394182?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Bioactive Fraction
(e.g., Ethyl Acetate)

Silica Gel Column Chromatography

Collected Fractions

Preparative TLC

Semi-pure Compound

Preparative HPLC

Pure Chisocheton
Compound F

Figure 2: Isolation and Purification Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Unveiling Chisocheton Compound F: A Technical Guide
for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12394182#chisocheton-compound-f-discovery-and-
origin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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